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Introduction

TES-991 is a potent and selective inhibitor of aminocarboxymuconate-semialdehyde
decarboxylase (ACMSD), a key enzyme in the de novo NAD+ synthesis pathway.[1] By
inhibiting ACMSD, TES-991 effectively increases intracellular NAD+ levels, which in turn
activates the NAD+-dependent deacetylase SIRT1.[1] This activation of SIRT1 has been shown
to significantly enhance mitochondrial function, making TES-991 a valuable tool for studying
mitochondrial biology and its role in various disease states.[1] These application notes provide
an overview of TES-991, its mechanism of action, and protocols for its use in studying
mitochondrial function.

Mechanism of Action

The primary mechanism of TES-991 involves the modulation of NAD+ metabolism. NAD+ is a
critical coenzyme in cellular redox reactions and a substrate for various enzymes, including
sirtuins.[2]
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« Inhibition of ACMSD: TES-991 selectively inhibits ACMSD, an enzyme that diverts a
tryptophan metabolite towards quinolinate and then to NAD+ or to acetyl-CoA. By blocking
this enzyme, more of the metabolite is funneled into the NAD+ synthesis pathway.

e Increased NAD+ Levels: The inhibition of ACMSD leads to a significant increase in cellular
NAD+ concentrations in specific tissues like the liver and kidneys.[1]

o SIRT1 Activation: Elevated NAD+ levels allosterically activate SIRT1, a sirtuin that plays a
crucial role in regulating mitochondrial biogenesis, fatty acid oxidation, and cellular stress
responses.[1]

o Enhanced Mitochondrial Function: Activated SIRT1 deacetylates and activates a range of
downstream targets, including peroxisome proliferator-activated receptor-gamma coactivator
l-alpha (PGC-1a), which leads to an increase in mitochondrial biogenesis and an overall
enhancement of mitochondrial function.[1]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for TES-991 in
Mitochondrial Function Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561998/docs#application-notes-and-protocols-for-
tes-991-in-mitochondrial-function-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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